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Compound of Interest

Compound Name: Puberulic acid

Cat. No.: B1219883

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed account of the initial isolation and characterization of
puberulic acid, a tropolone natural product, from the fungus Penicillium puberulum. The
methodologies outlined below are based on the seminal work of Birkinshaw and Raistrick,
published in 1932, which marked the first successful separation of this bioactive compound.
This document is intended to serve as a comprehensive resource, offering insights into the
foundational techniques of natural product chemistry and providing a historical context for
contemporary research on puberulic acid and its analogs.

Quantitative Data Summary

The following table summarizes the key quantitative data reported by Birkinshaw and Raistrick
(1932) during the initial isolation of puberulic acid.
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Parameter Value Notes

) ) ] ) This was the initial precipitate
Yield of Crude Barium Salt ~ 1.1 g per 2 liters of medium ]
from the culture filtrate.

The paper focuses on the
Yield of Crude Puberulic Acid Not explicitly stated properties of the purified
substance.

) Determined using a standard
_ _ 316-318 °C (with _ .
Melting Point N melting point apparatus of the
decomposition)
era.

Theoretical for CBH606:

Elemental Analysis (C) 48.5%
48.48%

Theoretical for CBH606:

Elemental Analysis (H) 3.2%
3.03%

Experimental Protocols

The following sections detail the experimental methodologies employed in the original isolation
of puberulic acid from Penicillium puberulum.

l. Fungal Strain and Culture Conditions

¢ Organism:Penicillium puberulum Bainier.

e Culture Medium: A modified Czapek-Dox solution was utilized. For every 2 liters of medium,

the composition was as follows:

[¢]

Glucose: 100 g

[¢]

Sodium Nitrate (NaNOs): 5.0 g

o

Potassium Dihydrogen Phosphate (KH2POa4): 2.0 g

o

Potassium Chloride (KCI): 1.0 g

[¢]

Magnesium Sulfate Heptahydrate (MgSOa4-7H20): 0.5 g
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o Ferrous Sulfate Heptahydrate (FeSOa4-7H20): 0.02 g

o Distilled Water: to 2 liters

« Sterilization: The medium was sterilized by autoclaving.
¢ Inoculation: The sterilized medium was inoculated with spores of P. puberulum.

 Incubation: The cultures were incubated at 24°C for approximately 35 days. During this
period, a thick, felt-like mycelial mat developed on the surface of the medium.

Il. Extraction of Crude Puberulic Acid

e Mycelium Separation: After the incubation period, the mycelial mats were removed from the
culture medium by filtration.

 Acidification and Initial Precipitation: The clear, filtered medium was acidified by the addition
of hydrochloric acid (HCI). This step is crucial as it protonates the organic acids, reducing
their solubility in the aqueous medium.

o Extraction with a Non-polar Solvent: The acidified medium was then thoroughly extracted
with ether in a continuous extraction apparatus. Ether, being immiscible with water, serves to
partition the organic acids from the aqueous phase.

o Concentration: The ether extract was concentrated by distillation to a smaller volume.

lll. Purification of Puberulic Acid

o Formation of the Barium Salt: The concentrated ether extract was treated with an excess of a
hot, agueous solution of barium hydroxide (Ba(OH)z). This resulted in the precipitation of the
barium salt of the crude organic acids.

« |solation of the Barium Salt: The precipitated barium salt was collected by filtration and
washed.

 Liberation of the Free Acid: The barium salt was suspended in water and treated with a
carefully calculated amount of sulfuric acid (H2SOa) to precipitate the barium as barium
sulfate (BaSOa), thereby liberating the free organic acids in the agqueous solution.
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e Filtration: The insoluble barium sulfate was removed by filtration.

o Crystallization: The resulting aqueous solution containing the free acids was concentrated by
evaporation. Upon cooling, puberulic acid crystallized from the solution.

o Recrystallization: For further purification, the crude puberulic acid was recrystallized from
hot water. This process yielded a cream-colored powder.

Visualizations

The following diagrams illustrate the key workflows and relationships described in the initial
isolation of puberulic acid.
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 To cite this document: BenchChem. [The Original Isolation of Puberulic Acid from Penicillium
puberulum: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1219883#initial-isolation-of-puberulic-acid-from-
penicillium-puberulum]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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